Cas no 68719-92-6 (5-(butylsulfanyl)pyridine-2-carboxylic acid)

• Product Name: 5-(butylsulfanyl)pyridine-2-carboxylic acid
• CAS No: 68719-92-6
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 1731020
• PubChem ID: 3052394
• Update Time: 2025-04-21

5-(butylsulfanyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(butylsulfanyl)pyridine-2-carboxylic acid
• 5-butylsulfanylpyridine-2-carboxylic acid
• 5-Butylthiopicolinic acid
• CHEMBL3272756
• 2-Pyridinecarboxylic acid, 5-(butylthio)-
• DTXSID20218842
• 5-(Butylthio)-2-pyridinecarboxylic acid
• SCHEMBL11377837
• AKOS017547923
• 68719-92-6
• 5-(BUTYLTHIO)PICOLINIC ACID

• Inchi： 1S/C10H13NO2S/c1-2-3-6-14-8-4-5-9(10(12)13)11-7-8/h4-5,7H,2-3,6H2,1H3,(H,12,13)
• InChI Key： XJRSVAUJHIKALQ-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C(=O)O)=CC=1)CCCC

Computed Properties

• Exact Mass: 211.06679
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• PSA: 50.19